Cas no 60979-14-8 (1-Nitro-4-(pentafluoroethyl)benzene)

• Product Name: 1-Nitro-4-(pentafluoroethyl)benzene
• CAS No: 60979-14-8
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 494710
• PubChem ID: 14111638
• Update Time: 2026-04-29

1-Nitro-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(pentafluoroethyl)-
• 1-nitro-4-(1,1,2,2,2-pentafluoroethyl)benzene
• 1-Nitro-4-(pentafluoroethyl)benzene

Computed Properties

• Exact Mass: 241.01622

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Nitro-4-(pentafluoroethyl)benzene

1-Nitro-4-(pentafluoroethyl)benzene

1-Nitro-4-(pentafluoroethyl)benzene (CAS No. 60979-14-8) is a highly fluorinated aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a nitro group at the para position of the benzene ring and a pentafluoroethyl substituent at the meta position. The presence of multiple fluorine atoms in the pentafluoroethyl group imparts distinct electronic and steric properties to the molecule, making it an interesting subject for both fundamental and applied research.

The synthesis of 1-nitro-4-(pentafluoroethyl)benzene involves a series of precise chemical reactions, including nucleophilic aromatic substitution and fluorination processes. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity, leveraging advanced catalytic systems and reaction conditions. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to facilitate the formation of the pentafluoroethyl group, demonstrating improved efficiency compared to traditional methods.

One of the most notable applications of 1-nitro-4-(pentafluoroethyl)benzene is in the field of materials science, where it serves as a precursor for the development of advanced polymers and coatings. The high fluorine content in the molecule contributes to excellent chemical resistance, thermal stability, and low surface energy properties. These characteristics make it ideal for use in high-performance materials exposed to harsh environmental conditions.

In pharmaceutical research, 1-nitro-4-(pentafluoroethyl)benzene has been investigated as a potential building block for drug discovery. Its unique electronic properties enable interactions with specific biological targets, making it a valuable compound in medicinal chemistry. Recent studies have highlighted its role in inhibiting certain enzymes and receptors, paving the way for novel therapeutic agents.

The physical properties of 1-nitro-4-(pentafluoroethyl)benzene are also of significant interest. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions. For example, research has shown that the compound exhibits a high melting point due to strong intermolecular forces arising from its fluorinated structure. This property is advantageous in applications requiring thermal stability.

From an environmental perspective, understanding the behavior of 1-nitro-4-(pentafluoroethyl)benzene in natural systems is crucial. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. Results indicate that while the compound is persistent under certain conditions, its environmental footprint can be minimized through proper waste management practices.

In conclusion, 1-nitro-4-(pentafluoroethyl)benzene (CAS No. 60979-14-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, derived from the combination of nitro and pentafluoroethyl groups, offers exceptional chemical and physical properties that continue to drive innovation in materials science, pharmaceuticals, and beyond. As research progresses, further insights into its potential uses will undoubtedly emerge, solidifying its role as an important compound in modern chemistry.